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Introduction
EC19, a synthetic retinoid analogue of 13-cis retinoic acid, has garnered significant interest in

the fields of stem cell research and oncology. Its chemical designation is 3-(5,5,8,8-tetramethyl-

5,6,7,8-tetrahydronaphthalen-2-ylethynyl) benzoic acid.[1] Unlike its naturally occurring

counterparts, such as all-trans-retinoic acid (ATRA), EC19 exhibits enhanced stability, making it

a more reliable and robust tool for in vitro studies and a promising candidate for therapeutic

development.[2][3] This technical guide provides a comprehensive overview of the known

physicochemical properties and stability of EC19, intended to support researchers and drug

development professionals in their work with this compound.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental to

its application in research and its development as a therapeutic agent. These properties

influence its solubility, absorption, distribution, metabolism, and excretion (ADME) profile. While

experimentally determined data for EC19 remains limited in publicly accessible literature, key

parameters can be estimated based on its chemical structure and data from its closely related

isomer, EC23.
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Table 1: Physicochemical Properties of EC19
Property Value Source/Method

Chemical Name

3-(5,5,8,8-tetramethyl-5,6,7,8-

tetrahydronaphthalen-2-

ylethynyl) benzoic acid

[1]

Molecular Formula C23H24O2 [4]

Molecular Weight 332.44 g/mol [4]

Melting Point Estimated: ~256-260 °C
Based on the melting point of

its isomer, EC23.

Solubility

- In Water: Very low (estimated

to be in the micromolar range)

- In DMSO: Soluble

General retinoid properties and

data for EC23.

pKa Estimated: ~4-5

Predicted based on the

carboxylic acid functional

group.

logP Estimated: > 5
Predicted based on its

lipophilic structure.

Stability Profile
EC19 was specifically designed to overcome the inherent instability of natural retinoids like

ATRA, which are sensitive to light, heat, and oxidation. This enhanced stability is a key

advantage for its use in experimental and pharmaceutical settings.

Key Stability Features:

Enhanced Stability: EC19 is significantly more stable than all-trans-retinoic acid (ATRA),

improving the reliability and reproducibility of experiments.[2][3]

Storage Conditions: For long-term storage, EC19 should be stored at -20°C. Stock solutions

in DMSO can also be stored at -20°C.
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Experimental Protocols
Detailed experimental protocols for the determination of EC19's physicochemical properties are

not widely published. However, standard laboratory methods for characterizing small molecules

can be applied.

Melting Point Determination (General Protocol)
A standard capillary melting point apparatus can be used to determine the melting point of

EC19.

Methodology:

A small, powdered sample of EC19 is packed into a capillary tube.

The capillary tube is placed in a calibrated melting point apparatus.

The temperature is gradually increased, and the range at which the solid melts to a liquid is

recorded.

Solubility Assessment (General Protocol)
The solubility of EC19 in various solvents can be determined using the following general

procedure.

Methodology:

An excess amount of EC19 is added to a known volume of the solvent of interest (e.g.,

water, DMSO, ethanol).

The mixture is agitated at a constant temperature until equilibrium is reached.

The saturated solution is filtered to remove any undissolved solid.

The concentration of EC19 in the filtrate is then quantified using a suitable analytical method,

such as High-Performance Liquid Chromatography (HPLC).

Stability Assessment using HPLC (General Protocol)
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A stability-indicating HPLC method is crucial for assessing the degradation of EC19 under

various stress conditions.

Methodology:

Method Development: An HPLC method capable of separating EC19 from its potential

degradation products is developed. This typically involves optimizing the mobile phase

composition, column type, and detection wavelength.

Forced Degradation Studies: Solutions of EC19 are subjected to stress conditions such as

acid, base, oxidation, heat, and light.

Analysis: The stressed samples are analyzed by the developed HPLC method to quantify the

remaining amount of EC19 and to detect the formation of any degradation products.

Signaling Pathways and Logical Relationships
EC19 exerts its biological effects primarily through the modulation of the Retinoic Acid Receptor

(RAR) signaling pathway. As a synthetic retinoid, it mimics the action of endogenous retinoic

acid by binding to and activating RARs, which are nuclear receptors that function as ligand-

activated transcription factors.
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Caption: EC19 signaling through the Retinoic Acid Receptor (RAR) pathway.

The diagram above illustrates the generally accepted mechanism of action for retinoids like

EC19. Upon entering the cell, EC19 binds to Cellular Retinoic Acid Binding Protein (CRABP),

which facilitates its transport to the nucleus. In the nucleus, EC19 binds to the Retinoic Acid

Receptor (RAR), which is typically heterodimerized with the Retinoid X Receptor (RXR). This

ligand-receptor complex then binds to specific DNA sequences known as Retinoic Acid

Response Elements (RAREs) in the promoter regions of target genes, thereby modulating their

transcription and leading to a cellular response, such as differentiation. EC19 has been shown

to be particularly effective at inducing the differentiation of stem cells into epithelial-like

lineages.

Conclusion
EC19 represents a valuable tool for research and a potential therapeutic agent due to its

enhanced stability and potent activity as a synthetic retinoid. This guide has summarized the

currently available information on its physicochemical properties and stability, and has provided

an overview of the experimental approaches for their characterization. Further detailed

experimental studies are warranted to fully elucidate the physicochemical profile of EC19 and

to support its continued development and application.

Need Custom Synthesis?
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[https://www.benchchem.com/product/b1671071#ec19-physicochemical-properties-and-
stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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